Cas no 1389365-02-9 ((2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol)

• Product Name: (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol
• CAS No: 1389365-02-9
• MF: C₉H₁₂N₂O₃
• MW: 196.203182220459
• CID: 6360293
• PubChem ID: 130901702
• Update Time: 2025-10-28

(2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol
• 1389365-02-9
• EN300-1849731

• Inchi： 1S/C9H12N2O3/c1-6-2-3-9(11(13)14)7(4-6)8(10)5-12/h2-4,8,12H,5,10H2,1H3/t8-/m0/s1
• InChI Key： RTUBZYGPUOFLNZ-QMMMGPOBSA-N
• SMILES： OC[C@@H](C1C=C(C)C=CC=1[N+](=O)[O-])N

Computed Properties

• Exact Mass: 196.08479225g/mol
• Monoisotopic Mass: 196.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 92.1Ų

Additional information on (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol

Introduction to (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol (CAS No. 1389365-02-9)

Chemical Structure and Properties

(2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol is a chiral organic compound with a unique chemical structure that combines an amino group, a nitrophenyl group, and a hydroxyl group. The compound's CAS number, 1389365-02-9, uniquely identifies it in chemical databases and regulatory systems. Its molecular formula is C₁₀H₁₄N₂O₃, and its molecular weight is approximately 194. g/mol. The compound exhibits stereochemistry at the second carbon atom, designated as the (R) configuration, which plays a critical role in its biological activity and pharmacokinetic properties.

The compound's structure consists of a central carbon atom bonded to an amino group (-NH₂), a hydroxyl group (-OH), and a substituted phenyl ring. The phenyl ring is further substituted with a methyl group at the 5-position and a nitro group at the 2-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it a valuable substrate for various chemical reactions and biological assays.

Recent studies have highlighted the importance of stereochemistry in determining the compound's bioavailability and efficacy. For instance, researchers have demonstrated that the (R)-configuration of this compound exhibits superior pharmacokinetic properties compared to its (S)-counterpart. This finding underscores the significance of chirality in drug design and development.

Synthesis and Applications

The synthesis of (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol involves multi-step organic reactions, often utilizing asymmetric catalysis to achieve high enantiomeric excess. One common approach involves the nucleophilic substitution of a suitable precursor with an amino alcohol intermediate, followed by oxidation or reduction steps to introduce the desired functional groups.

This compound has found applications in various fields, including pharmaceuticals, agrochemicals, and materials science. In the pharmaceutical industry, it serves as an intermediate in the synthesis of bioactive molecules with potential therapeutic applications. For example, recent research has explored its use as a building block for developing novel anti-inflammatory agents and anticancer drugs.

In agrochemicals, the compound's ability to modulate plant growth hormones has made it a promising candidate for developing environmentally friendly pesticides and herbicides. Its role in regulating auxin signaling pathways has been extensively studied, with findings suggesting its potential as a growth regulator for crops.

Biological Activity and Mechanism of Action

The biological activity of (2R)-2-amino-2-(5-methyl-2-nitrophenyl)ethan-1-ol is primarily mediated through its interaction with various cellular targets, including enzymes, receptors, and ion channels. Recent studies have identified its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). This inhibition has been linked to its anti-inflammatory properties.

In addition to its enzymatic interactions, the compound also exhibits modulatory effects on G-protein coupled receptors (GPCRs), which are critical mediators of cellular signaling. Its ability to bind to these receptors suggests potential applications in treating conditions such as hypertension, diabetes, and neurodegenerative diseases.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of this compound to various protein targets with high accuracy. These predictions have been validated through experimental studies, further solidifying its role as a lead compound in drug discovery pipelines.

Safety and Environmental Impact

The safety profile of (2R)-